Cas no 51567-05-6 (tert-butyldiisopropylphosphine)

tert-butyldiisopropylphosphine Properties

Names and Identifiers

• tert-butyldiisopropylphosphine
• tert-butyl-di(propan-2-yl)phosphane
• 639346_ALDRICH
• AC1LBBS1
• AC1Q7DP2
• AR-1L6143
• CTK4J4475
• Phosphine, (1,1-dimethylethyl)bis(1-methylethyl)-
• tert-Butyl(diisopropyl)phosphine
• 51567-05-6
• tert-Butyl(diisopropyl)phosphine #
• MFCD06200720
• t-Butyldiisopropylphosphine
• OLSMQSZDUXXYAY-UHFFFAOYSA-N
• di-isopropyl-t-butylphosphane
• SCHEMBL984937
• tert-Butyldiisopropylphosphine, 97%
• F17197
• DTXSID30339259
• tert-Butyldiisopropylphosphine
• +Expand

• MDL： MFCD06200720
• InChIKey： OLSMQSZDUXXYAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H23P/c1-8(2)11(9(3)4)10(5,6)7/h8-9H,1-7H3
• SMILES： CC(C)P(C(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 174.15400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 174.153737731g/mol
• Heavy Atom Count: 11
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.08360
• PSA: 13.59000
• Boiling Point: 77-79 °C/10 mmHg(lit.)
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Flash Point: 73.9±25.0 °C
• Color/Form: liquid
• Solubility: Not available
• Density: 0.837 g/mL at 25 °C(lit.)

tert-butyldiisopropylphosphine Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Instruction： 7-26-36/37/39-45
• Risk Phrases：R17; R34
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2845 4.2/PG 1
• Hazard Statement： H250-H314
• Warning Statement： P222-P231-P280-P305+P351+P338-P310-P422
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 17-34
• Signal Word：Danger

tert-butyldiisopropylphosphine Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%